2-Methyl-1-butanethiol
2-Methyl-1-butanethiol
2-Methyl-1-butanethiol, also known as 1-mercapto-2-methylbutane or 2-methylbutyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Methyl-1-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methyl-1-butanethiol is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
1878-18-8
VCID:
VC21217266
InChI:
InChI=1S/C5H12S/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3
SMILES:
CCC(C)CS
Molecular Formula:
C5H12S
CH3(CH2)4SH
C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight:
104.22 g/mol
2-Methyl-1-butanethiol
CAS No.: 1878-18-8
Cat. No.: VC21217266
Molecular Formula: C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight: 104.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Methyl-1-butanethiol, also known as 1-mercapto-2-methylbutane or 2-methylbutyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Methyl-1-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methyl-1-butanethiol is primarily located in the membrane (predicted from logP). |
|---|---|
| CAS No. | 1878-18-8 |
| Molecular Formula | C5H12S CH3(CH2)4SH C5H12S |
| Molecular Weight | 104.22 g/mol |
| IUPAC Name | 2-methylbutane-1-thiol |
| Standard InChI | InChI=1S/C5H12S/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | WGQKBCSACFQGQY-UHFFFAOYSA-N |
| SMILES | CCC(C)CS |
| Canonical SMILES | CCC(C)CS |
| Boiling Point | at 61.3kPa: 126.6 °C |
| Flash Point | 18 °C |
| Melting Point | -75.7 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator